Cas no 2172028-00-9 (3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)

• Product Name: 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• CAS No: 2172028-00-9
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6170051
• PubChem ID: 165577034
• Update Time: 2025-11-01

3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• 3-cyclohexyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
• EN300-1559463
• 2172028-00-9

• Inchi： 1S/C28H30N2O5/c31-26(30-25(17-27(32)33)19-9-2-1-3-10-19)15-8-16-29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24-25H,1-3,9-10,16-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DXIGCULKFSBKHQ-UHFFFAOYSA-N
• SMILES： OC(CC(C1CCCCC1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid

Recent Advances in the Study of 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS: 2172028-00-9)

The compound 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS: 2172028-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides and peptidomimetics. Researchers have successfully utilized this compound to introduce cyclohexyl and alkyne functionalities into peptide backbones, enabling the development of novel peptide-based therapeutics with enhanced stability and bioavailability.

In addition to its synthetic utility, 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid has shown promising biological activity in preclinical studies. Recent investigations have demonstrated its potential as a modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. The compound's ability to selectively target and disrupt specific PPIs has been attributed to its unique structural features, including the cyclohexyl group and the alkyne moiety, which contribute to its binding affinity and specificity.

Furthermore, the compound's potential applications in targeted drug delivery systems have been explored. Its alkyne functionality allows for efficient conjugation with various drug molecules via click chemistry, enabling the development of targeted therapeutics with improved pharmacokinetic profiles. Recent studies have also investigated its use in the development of prodrugs, where the Fmoc group can be selectively cleaved under specific physiological conditions to release active drug molecules.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of this compound for clinical applications. Researchers are actively working to address these challenges, with recent efforts focusing on improving the yield and purity of the compound through innovative synthetic routes and purification techniques. Additionally, ongoing studies are aimed at elucidating the compound's mechanism of action and optimizing its pharmacological properties for specific therapeutic indications.

In conclusion, 3-cyclohexyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid (CAS: 2172028-00-9) represents a promising candidate for further development in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for peptide synthesis, drug discovery, and targeted therapeutics. Continued research efforts are expected to further unlock its potential and pave the way for its translation into clinical applications.